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Compound of Interest

Compound Name: Benzofuran-6-ylboronic acid
CAS No.: 851525-10-5
Cat. No.: B1524391
Get Quote
. J

1-Benzofuran-6-carboxylic acid, identified by the CAS number 77095-51-3, is a heterocyclic
organic compound that has emerged as a crucial structural motif and starting material in
modern medicinal chemistry. While seemingly a simple molecule, its intrinsic chemical
architecture is pivotal in the synthesis of complex therapeutic agents. Its primary significance
lies in its role as a key intermediate in the production of Lifitegrast, an important ophthalmic
drug, and its utility in the development of novel antiviral compounds.[1][2][3][4][5] This guide
offers a comprehensive technical overview for researchers, scientists, and drug development
professionals, delving into its physicochemical properties, core applications, handling protocols,

(CAS: 77095-51-3)

and procurement landscape.
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Caption: Chemical structure and key identifiers of 1-Benzofuran-6-carboxylic acid.

Section 1: Physicochemical Properties and
Characterization

A thorough understanding of a compound's physical and chemical properties is fundamental to
its successful application in synthesis and formulation. The characteristics of 1-benzofuran-6-
carboxylic acid dictate its handling, reactivity, and behavior in various experimental settings.

Quantitative Data Summary

The key physicochemical properties are summarized below for easy reference. These values,
primarily derived from predictive models and supplier data sheets, provide a critical baseline for
experimental design.

Property Value Source(s)

CAS Number 77095-51-3 [11[2]31[6][71[8]

Molecular Formula C9H603 [2][6][8]

Molecular Weight 162.14 g/mol [21[91[8]

IUPAC Name 1-benzofuran-6-carboxylic acid  [2][6][8]

Appearance Dark Yellow tf) Very. Dark IISI6IL00L]
Yellow or White Solid/Powder

Melting Point >182°C (decomposes) [1112][3]

Boiling Point (Predicted)

325.6 +15.0 °C at 760 mmHg

[1](2][12]

Density (Predicted)

1.363 + 0.06 g/cm?3

[1]2]

pKa (Predicted)

4.02 £0.30

[1]3]

Solubility

Slightly soluble in DMSO and
Methanol

[1](21[3]
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Field-Proven Insights for the Researcher

o Causality Behind Experimental Choices: The predicted pKa of approximately 4.02 is a critical
parameter. It indicates that at physiological pH (~7.4), the molecule will exist almost entirely
in its deprotonated, anionic carboxylate form. This is essential when designing biological
assays, as the charge state affects membrane permeability and interaction with biological
targets. For synthetic chemists, this acidic nature means that base-sensitive functional
groups in other reactants may require protection, and the choice of reaction conditions must
account for potential acid-base side reactions.

o Solubility and Reaction Conditions: The limited solubility profile necessitates careful solvent
selection.[1][2][3] While slightly soluble in DMSO and methanol, scaling up reactions may
require exploring solvent mixtures or alternative polar aprotic solvents to achieve sufficient
concentration for efficient reactivity. Its high melting point suggests strong intermolecular
forces in the solid state, reinforcing its low solubility in nonpolar solvents.[1][2][3]

 Stability and Storage: The recommended storage condition is at room temperature in a dry,
sealed environment.[1][3][13] This implies good thermal stability at ambient temperatures,
but the "sealed in dry" recommendation is crucial to prevent hydration or reaction with
atmospheric moisture, which could compromise sample purity over time.

Section 2: Core Applications in Drug Discovery and
Development

The utility of 1-benzofuran-6-carboxylic acid is not theoretical; it is a validated and critical
component in the synthesis of clinically relevant molecules.

The Lifitegrast Synthesis Pathway

The most prominent application of this compound is as a key building block for Lifitegrast, a
lymphocyte function-associated antigen-1 (LFA-1) antagonist. Lifitegrast is prescribed as an
ophthalmic solution for the treatment of dry eye disease.[1][2][3][9] It functions by blocking the
interaction between LFA-1 on T-cells and its cognate ligand, intercellular adhesion molecule-1
(ICAM-1), thereby inhibiting T-cell-mediated inflammation.[11] The benzofuran core provided by
CAS 77095-51-3 is integral to the final structure of Lifitegrast, making it an indispensable
starting material.[4][5]
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Caption: Logical workflow from intermediate to final drug application.

Role in HIV Research

Beyond ophthalmology, 1-benzofuran-6-carboxylic acid has been utilized as a reagent in the
preparation of piperidinylpyrimidine derivatives.[1][2][3][9] These derivatives have been
investigated as inhibitors of HIV-1 Long Terminal Repeat (LTR) activation.[1][2][3][9] The HIV-1
LTR is a critical region of the viral genome that controls the transcription of viral genes.
Inhibiting its activation presents a potential therapeutic strategy for suppressing viral
replication. This application showcases the versatility of the benzofuran scaffold in generating
molecular diversity for screening against various disease targets.

Section 3: Safety, Handling, and Quality Control

As a laboratory chemical, adherence to strict safety protocols and quality assessment is non-
negotiable for ensuring both personnel safety and experimental reproducibility.

Safety and Handling Protocol
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The compound is classified with a "Warning" signal word and is associated with specific
hazards.[3][6]

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[3][6]

e Precautionary Statements: P261 (Avoid breathing dust), P305+P351+P338 (IF IN EYES:
Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy
to do. Continue rinsing).[3][6]

Self-Validating Laboratory Handling Protocol:

» Preparation: Before handling, confirm the location of the nearest safety shower and eyewash
station. Ensure a chemical fume hood is operational.

o Personal Protective Equipment (PPE): Don a lab coat, chemical-resistant gloves (e.g.,
nitrile), and safety goggles with side shields.

» Dispensing (Trustworthy System):

o Conduct all weighing and transfers of the solid compound within the fume hood to prevent
inhalation of dust (addresses H335 and P261).

o Use a spatula to transfer the material to a tared weigh boat or directly into the reaction
vessel. Avoid any actions that could generate airborne dust.

o Promptly and securely reseal the main container to protect the remaining material from
atmospheric moisture.

» Contact Mitigation:

o In case of skin contact, immediately wash the affected area with copious amounts of water
(addresses H315).

o In case of eye contact, use the eyewash station for at least 15 minutes, holding the eyelids
open, and seek immediate medical attention (addresses H319 and P305).
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» Disposal: Dispose of contaminated materials and waste according to institutional and local
regulations for chemical waste.

Quality Control Workflow

The integrity of any synthesis depends on the quality of the starting materials. Commercially
available 1-benzofuran-6-carboxylic acid is typically offered at 95% to 98% purity.[6][14][15] For
demanding applications, especially in late-stage drug development or GMP synthesis,
independent verification is crucial.

Quality Control Workflow

Receive Material . . Perform Identity & Purity Tests
GCAS 77095-51-3) > (Re"'e"" Spplefeod > ' (e.g., HPLC, HNMR)

Quarantine & Reject

Material Accepted?

Release to Synthesis

Click to download full resolution via product page

Caption: A standard workflow for incoming material quality control.

Section 4: Sourcing and Supplier Overview

Sourcing of critical starting materials is a pivotal step in the drug development pipeline. The
selection of a supplier should be based not only on cost but also on the availability of
comprehensive documentation, such as Certificates of Analysis (CoA) and Safety Data Sheets
(SDS), which are essential for regulatory compliance and experimental reproducibility.
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Supplier Purity Offered Notes

Available through Aldrich
Sigma-Aldrich 95% Partner (Synthonix

Corporation).

Provides material in various
quantities (e.g., 25g, 1009).[6]

AChemBIlock 95%

Lists the compound as a
BOC Sciences >95% Lifitegrast

impurity/intermediate.[2]

UK-based supplier with

Apollo Scientific 98% _ _ o
international shipping.[14]
. US-based supplier specializing
SynQuest Laboratories 98% ) )
in research chemicals.[15]
A platform listing multiple
ChemicalBook Varies suppliers from various regions.
[11[3]
Supplier of pharmaceutical
Pharmaffiliates N/A standards and intermediates.
[9]
Conclusion

1-Benzofuran-6-carboxylic acid (CAS 77095-51-3) stands as a testament to the importance of
well-characterized building blocks in pharmaceutical research. Its defined physicochemical
properties, established role in the synthesis of the FDA-approved drug Lifitegrast, and its
demonstrated utility in exploring new therapeutic avenues in virology underscore its value to
the scientific community. For researchers and developers, a comprehensive understanding of
its properties, handling requirements, and supply chain is paramount to leveraging its full
potential in the ongoing quest for novel and effective medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 77095-51-3 | CAS DataBase [m.chemicalbook.com]

2. bocsci.com [bocsci.com]

3. benzofuran-6-carboxylic acid | 77095-51-3 [chemicalbook.com]
4. watson-int.com [watson-int.com]

5. caming.com [caming.com]

6. 3,7-Bis(dimethylamino)-5,5-dimethyl-3'-0x0-3'H,5H-spiro[dibenzo[b,e]siline-10,1'-
isobenzofuran]-6'-carboxylic acid 95% | CAS: 1426090-03-0 | AChemBlock
[achemblock.com]

7. aaronchem.com [aaronchem.com]

8. 1-Benzofuran-6-carboxylic acid | C9H603 | CID 17867234 - PubChem
[pubchem.ncbi.nim.nih.gov]

9. pharmaffiliates.com [pharmaffiliates.com]

10. Benzofuran-6-carboxylic acid, CasNo0.77095-51-3 Shanghai Hope Chem Co., Ltd China
(Mainland) [hope-chem.lookchem.com]

11. China 6-Benzofurancarboxylic Acid 77095-51-3,Buy 6-Benzofurancarboxylic Acid 77095-
51-3 Online -china-sinoway.com [china-sinoway.com]

12. 1-Benzofuran-6-carboxylic acid | 77095-51-3 | CDA09551 [biosynth.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/17867234
https://www.pharmaffiliates.com/in/benzofuran-6-carboxylic-acid
https://www.watson-int.com/benzofuran-6-carboxylic-acid-cas-77095-51-3/
https://www.china-sinoway.com/pharmaceutical-ingredients/6-benzofurancarboxylic-acid-77095-51-3.html
https://www.caming.com/77095-51-3_benzofuran-6-carboxylic-acid/
https://www.benchchem.com/product/b1524391?utm_src=pdf-custom-synthesis#bc-rfq
https://m.chemicalbook.com/CASEN_77095-51-3.htm
https://www.bocsci.com/product/benzofuran-6-carboxylic-acid-cas-77095-51-3-327431.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01094181.htm
https://www.watson-int.com/benzofuran-6-carboxylic-acid-cas-77095-51-3/
https://www.caming.com/benzofuran-6-carboxylicacid-cas-77095-51-3/
https://www.achemblock.com/ad283027-3-7-bis-dimethylamino-5-5-dimethyl-3-oxo-3-h-5h-spiro-dibenzo-b-e-siline-10-1-isobenzofuran-6-carboxylic-acid.html
https://www.achemblock.com/ad283027-3-7-bis-dimethylamino-5-5-dimethyl-3-oxo-3-h-5h-spiro-dibenzo-b-e-siline-10-1-isobenzofuran-6-carboxylic-acid.html
https://www.achemblock.com/ad283027-3-7-bis-dimethylamino-5-5-dimethyl-3-oxo-3-h-5h-spiro-dibenzo-b-e-siline-10-1-isobenzofuran-6-carboxylic-acid.html
https://www.aaronchem.com/sds/77095-51-3.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzofuran-6-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzofuran-6-carboxylic-acid
https://www.pharmaffiliates.com/en/77095-51-3-benzofuran-6-carboxylic-acid-pa3904530.html
https://hope-chem.lookchem.com/products/CasNo-77095-51-3-Benzofuran-6-carboxylic-acid-23450637.html
https://hope-chem.lookchem.com/products/CasNo-77095-51-3-Benzofuran-6-carboxylic-acid-23450637.html
https://www.china-sinoway.com/6-benzofurancarboxylic-acid-77095-51-3_p263.html
https://www.china-sinoway.com/6-benzofurancarboxylic-acid-77095-51-3_p263.html
https://www.biosynth.com/p/CDA09551/77095-51-3-1-benzofuran-6-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 13. 77095-51-3|Benzofuran-6-carboxylic acid|BLD Pharm [bldpharm.com]
e 14.77095-51-3 Cas No. | Benzofuran-6-carboxylic acid | Apollo [store.apolloscientific.co.uk]

e 15. CAS 77095-51-3 | 2H21-1-1G | MDL MFCD01006751 | Benzofuran-6-carboxylic acid |
SynQuest Laboratories [synquestlabs.com]

e To cite this document: BenchChem. [Introduction: Unveiling a Key Pharmaceutical Building
Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1524391/docs#introduction-unveiling-a-key-
pharmaceutical-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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